Cas no 2227797-04-6 ((1S)-3-amino-1-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-1-ol)

• Product Name: (1S)-3-amino-1-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-1-ol
• CAS No: 2227797-04-6
• MF: C₁₁H₂₁N₃O
• MW: 211.30394244194
• CID: 6428361
• PubChem ID: 165609912
• Update Time: 2025-11-06

(1S)-3-amino-1-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-1-ol
• 2227797-04-6
• (1S)-3-amino-1-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]propan-1-ol
• EN300-1741188

• Inchi： 1S/C11H21N3O/c1-7(2)14-9(4)11(8(3)13-14)10(15)5-6-12/h7,10,15H,5-6,12H2,1-4H3/t10-/m0/s1
• InChI Key： DTFHBXDXKCMELZ-JTQLQIEISA-N
• SMILES： O[C@@H](CCN)C1C(C)=NN(C(C)C)C=1C

Computed Properties

• Exact Mass: 211.168462302g/mol
• Monoisotopic Mass: 211.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 64.1Ų

Additional information on (1S)-3-amino-1-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylpropan-1-ol

Comprehensive Guide to (1S)-3-amino-1-(3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl)propan-1-ol (CAS No. 2227797-04-6)

The compound (1S)-3-amino-1-(3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl)propan-1-ol (CAS No. 2227797-04-6) is a specialized chiral amine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the 3,5-dimethyl-1H-pyrazole core and the propan-1-ol side chain, make it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in asymmetric synthesis and bioactive molecule design.

One of the most frequently asked questions about (1S)-3-amino-1-(3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl)propan-1-ol relates to its stereochemical properties. The (1S) configuration indicates that this compound is enantiomerically pure, which is crucial for applications requiring high chiral selectivity. This characteristic makes it particularly valuable in the development of chiral catalysts and pharmaceutical intermediates, where stereochemistry plays a critical role in biological activity.

The 3,5-dimethyl-1H-pyrazole moiety in this compound is receiving growing attention in medicinal chemistry. Recent studies have shown that pyrazole derivatives exhibit diverse biological activities, including potential as anti-inflammatory agents and kinase inhibitors. This has led to increased searches for pyrazole-based drug candidates and novel heterocyclic compounds in pharmaceutical databases. The presence of both amino and hydroxyl functional groups in (1S)-3-amino-1-(3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl)propan-1-ol offers multiple sites for further chemical modification, making it a versatile building block for drug discovery.

From a synthetic chemistry perspective, researchers are particularly interested in the isopropyl group attached to the pyrazole nitrogen. This structural feature can influence the compound's lipophilicity and metabolic stability, which are important parameters in drug design. Many search queries focus on N-substituted pyrazole derivatives and their physicochemical properties, reflecting the growing importance of these compounds in modern medicinal chemistry.

The global market for chiral amine intermediates like (1S)-3-amino-1-(3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl)propan-1-ol has been expanding steadily, driven by increasing demand for enantioselective synthesis in pharmaceutical production. Industry reports indicate particular growth in the Asia-Pacific region, where many contract research organizations and custom synthesis providers are actively developing new chiral building blocks. This compound's potential applications in asymmetric catalysis and chiral resolution techniques make it a subject of ongoing research interest.

Recent advances in computational chemistry and molecular modeling have enabled more efficient exploration of compounds like (1S)-3-amino-1-(3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl)propan-1-ol. Many researchers are searching for information about molecular docking studies and quantitative structure-activity relationships (QSAR) involving similar structures. The compound's well-defined stereochemistry and functional group arrangement make it an interesting subject for such computational approaches.

In the field of agrochemical research, pyrazole derivatives have shown promise as potential plant growth regulators and pest control agents. While (1S)-3-amino-1-(3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl)propan-1-ol is primarily investigated for pharmaceutical applications, its structural features suggest possible utility in developing new crop protection chemicals. This dual potential contributes to its growing visibility in scientific literature and patent filings.

The synthesis and characterization of (1S)-3-amino-1-(3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl)propan-1-ol require specialized expertise in chiral chemistry and heterocyclic compound synthesis. Common search terms related to its preparation include asymmetric reduction methods, enantioselective synthesis techniques, and pyrazole functionalization strategies. The compound's purity and stereochemical integrity are critical quality parameters that researchers frequently investigate.

As regulatory requirements for chiral drugs become more stringent worldwide, intermediates like (1S)-3-amino-1-(3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl)propan-1-ol are gaining importance in pharmaceutical development pipelines. The compound's well-defined structure and functional groups make it suitable for creating structure-activity relationship libraries, a common approach in modern drug discovery programs. Many pharmaceutical companies are actively searching for novel chiral building blocks to expand their drug candidate libraries.

Looking ahead, the scientific community anticipates continued interest in (1S)-3-amino-1-(3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl)propan-1-ol and related compounds. Emerging trends in fragment-based drug discovery and targeted protein degradation strategies may create new applications for this versatile chiral intermediate. Its combination of hydrogen bond donors and acceptors, along with its defined stereocenter, positions it as a valuable scaffold for future medicinal chemistry innovations.